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Compound of Interest

Compound Name: Verticilla-4(20),7,11-triene

Cat. No.: B15590277 Get Quote

An In-depth Technical Guide on the Physical, Chemical, and Biological Properties of Verticilla-
4(20),7,11-triene for Researchers, Scientists, and Drug Development Professionals.

Introduction
Verticilla-4(20),7,11-triene is a naturally occurring diterpene hydrocarbon belonging to the

verticillane class of secondary metabolites. First identified in the essential oil of Boswellia

carterii, this bicyclic compound has garnered interest within the scientific community for its

potential biological activities, including antibacterial and antiplasmodial properties.[1] This

technical guide provides a comprehensive overview of the known physical, chemical, and

biological characteristics of Verticilla-4(20),7,11-triene, with a focus on experimental data and

methodologies to support further research and development.

Chemical and Physical Properties
Verticilla-4(20),7,11-triene is a colorless, viscous oil.[1] While a complete set of experimentally

determined physical properties is not readily available in the current literature, a combination of

computed data and information from spectral analyses provides a foundational understanding

of its characteristics.

Tabulated Physical and Chemical Data
The following tables summarize the key physical and chemical properties of Verticilla-
4(20),7,11-triene. It is important to note that many of these values are computationally derived
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and await experimental verification.

Table 1: General and Computed Physical Properties

Property Value Source

Molecular Formula C₂₀H₃₂ PubChem[2]

Molecular Weight 272.47 g/mol PubChem[2]

Appearance Colorless viscous oil ResearchGate[1]

Boiling Point Data not available

Melting Point Data not available

Density (estimated) 0.92 ± 0.1 g/cm³ The Good Scents Company

Solubility in Water (estimated) 9.218 x 10⁻⁵ mg/L @ 25 °C The Good Scents Company[3]

XLogP3 (computed) 5.4 PubChem[2]

Molar Refractivity (estimated) 89.22 ± 0.4 cm³ The Good Scents Company

Polarizability (estimated) 35.37 ± 0.5 x 10⁻²⁴ cm³ The Good Scents Company

Table 2: Spectroscopic Data

While full, detailed peak assignments for Verticilla-4(20),7,11-triene are not consistently

reported across the literature, images of its ¹H and ¹³C NMR spectra are available. Researchers

should refer to specialized spectroscopic databases and publications for in-depth analysis.
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Spectroscopic Data Key Features and Observations

¹H NMR

The spectrum is expected to show signals

corresponding to olefinic protons, allylic protons,

and methyl groups.

¹³C NMR

The spectrum should display resonances for sp²

hybridized carbons of the double bonds and sp³

hybridized carbons of the cyclic framework and

methyl substituents.

Mass Spectrometry The exact mass is a key identifier.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of

Verticilla-4(20),7,11-triene are not extensively documented for this specific compound.

However, by examining methodologies for related diterpenes and natural product isolation, a

general framework can be established.

Isolation and Purification
Verticilla-4(20),7,11-triene has been isolated from the essential oil of Boswellia carterii.[1] A

general workflow for the isolation of this and similar diterpenes from a plant source is outlined

below.
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Plant Material (e.g., Boswellia resin)

Hydrodistillation or Solvent Extraction

Liquid-Liquid Partitioning

Column Chromatography (Silica Gel)

Fraction Collection

Preparative TLC or HPLC

Spectroscopic Analysis (NMR, MS)

Isolated Verticilla-4(20),7,11-triene

Click to download full resolution via product page

Figure 1. Generalized workflow for the isolation of Verticilla-4(20),7,11-triene.

Methodology:
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Extraction: The essential oil is typically obtained from the plant resin via hydrodistillation.

Alternatively, solvent extraction using a non-polar solvent like hexane or dichloromethane

can be employed.

Chromatographic Separation: The crude extract is subjected to column chromatography on

silica gel. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and

gradually increasing the polarity (e.g., by adding ethyl acetate), is used to separate the

different components.

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing the target compound.

Final Purification: Fractions enriched with Verticilla-4(20),7,11-triene are further purified

using preparative TLC or high-performance liquid chromatography (HPLC) to yield the pure

compound.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Antibacterial Activity Assay
The antibacterial activity of Verticilla-4(20),7,11-triene has been noted, particularly against

Bacillus species.[1] A standard method to evaluate this activity is the broth microdilution assay

to determine the Minimum Inhibitory Concentration (MIC).
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Prepare Bacterial Inoculum

Inoculate 96-well Plate with Bacteria and Compound

Serial Dilution of Verticilla-4(20),7,11-triene

Incubate at 37°C for 18-24 hours

Read Absorbance or Visual Turbidity

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Figure 2. Workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

Preparation of Bacterial Culture: A standardized inoculum of the test bacterium (e.g.,

Staphylococcus aureus) is prepared to a specific cell density (e.g., 10⁵ CFU/mL) in a suitable

broth medium.

Serial Dilution: A stock solution of Verticilla-4(20),7,11-triene is prepared in an appropriate

solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well microtiter

plate.

Inoculation: The bacterial inoculum is added to each well containing the different

concentrations of the compound. Positive (bacteria only) and negative (broth only) controls

are included.
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Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the compound that

completely inhibits the visible growth of the bacterium.

Antiplasmodial Activity Assay
Diterpenes from Boswellia serrata have shown in vitro activity against Plasmodium falciparum.

[2] A common method to assess antiplasmodial activity is the SYBR Green I-based

fluorescence assay.
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Culture P. falciparum in human erythrocytes

Add parasitized erythrocytes and compound to 96-well plate

Serial Dilution of Verticilla-4(20),7,11-triene

Incubate for 72 hours

Lyse cells and add SYBR Green I

Measure Fluorescence

Calculate IC₅₀ Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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